Cas no 1172745-51-5 (2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol)

2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol structure
1172745-51-5 structure
Product Name:2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol
CAS No:1172745-51-5
MF:C8H15N3O
MW:169.224201440811
MDL:MFCD09834312
CID:3159384
PubChem ID:25248229
Update Time:2025-04-21

2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}ethanol
    • 2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol
    • 2-{[(1-ETHYLPYRAZOL-4-YL)METHYL]AMINO}ETHANOL
    • 1172745-51-5
    • STK352837
    • EN300-193134
    • AKOS005168582
    • 2-[(1-ethylpyrazol-4-yl)methylamino]ethanol
    • 2-(((1-Ethyl-1h-pyrazol-4-yl)methyl)amino)ethan-1-ol
    • CS-0298446
    • 2-{[(1-ethyl-1H-pyrazol-4-yl)methyl]amino}ethan-1-ol
    • 2-{[(1-ethylpyrazol-4-yl)methyl]amino}ethan-1-ol
    • MDL: MFCD09834312
    • Inchi: 1S/C8H15N3O/c1-2-11-7-8(6-10-11)5-9-3-4-12/h6-7,9,12H,2-5H2,1H3
    • InChI Key: HDYCKGAWHKIPEV-UHFFFAOYSA-N
    • SMILES: OCCNCC1C=NN(CC)C=1

Computed Properties

  • Exact Mass: 169.121512110Da
  • Monoisotopic Mass: 169.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 50.1Ų

2-{(1-ethyl-1H-pyrazol-4-yl)methylamino}ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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